Cas no 1696983-22-8 (1-(5-hydroxyquinolin-8-yl)-2-methylpropan-1-one)

• Product Name: 1-(5-hydroxyquinolin-8-yl)-2-methylpropan-1-one
• CAS No: 1696983-22-8
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 6613485
• PubChem ID: 136831009
• Update Time: 2023-12-06

1-(5-hydroxyquinolin-8-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxyquinolin-8-yl)-2-methylpropan-1-one
• EN300-1276698
• 1696983-22-8

• Inchi： 1S/C13H13NO2/c1-8(2)13(16)10-5-6-11(15)9-4-3-7-14-12(9)10/h3-8,15H,1-2H3
• InChI Key： JEMQIPKUNJAGRN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C2=CC=CN=C12)O)C(C)C

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines